molecular formula Cl2Th B13824854 Thorium dichloride CAS No. 15230-70-3

Thorium dichloride

Cat. No.: B13824854
CAS No.: 15230-70-3
M. Wt: 302.94 g/mol
InChI Key: RSJXAFQOOZXJLX-UHFFFAOYSA-L
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Thorium dichloride (ThCl₂) is a theoretical or poorly characterized compound in thorium chemistry. Thorium predominantly exhibits a +4 oxidation state in its stable compounds, making thorium tetrachloride (ThCl₄) the most common and well-documented chloride form . This contrasts with thorium tetrachloride, which is extensively studied and utilized in nuclear fuel cycles and catalytic applications due to its stability and reactivity .

If ThCl₂ were synthesized, it would represent a rare +2 oxidation state for thorium, diverging from its typical tetravalent behavior. Such a compound would likely exhibit distinct electronic and structural properties, necessitating comparisons with other metal dichlorides (e.g., TiCl₂, UCl₂) and thorium’s own tetrachloride.

Properties

CAS No.

15230-70-3

Molecular Formula

Cl2Th

Molecular Weight

302.94 g/mol

IUPAC Name

dichlorothorium

InChI

InChI=1S/2ClH.Th/h2*1H;/q;;+2/p-2

InChI Key

RSJXAFQOOZXJLX-UHFFFAOYSA-L

Canonical SMILES

Cl[Th]Cl

Origin of Product

United States

Preparation Methods

Direct Reduction of Thorium Tetrachloride

One classical approach to obtaining this compound involves the reduction of thorium tetrachloride (ThCl4). Since thorium predominantly exists in the +4 oxidation state, reducing it to +2 requires strong reducing agents or high-temperature conditions.

  • Method: Thermal reduction of ThCl4 with alkali metals (e.g., potassium or sodium) or alkaline earth metals at elevated temperatures under an inert atmosphere.
  • Reaction:
    $$
    \text{ThCl}4 + 2 \text{M} \rightarrow \text{ThCl}2 + 2 \text{MCl} \quad (\text{M} = \text{alkali metal})
    $$
  • Conditions: High temperature (above 600°C), inert gas (argon or nitrogen), dry environment to avoid hydrolysis.
  • Notes: This method is challenging due to the reactivity of alkali metals and the need for stringent moisture exclusion. The product often requires purification by sublimation or recrystallization.

Carbothermic Reduction of Thorium Tetrachloride

Another approach involves carbothermic reduction, where carbon acts as a reducing agent:

  • Method: Heating thorium tetrachloride with carbon at high temperatures (above 900°C).
  • Reaction:
    $$
    \text{ThCl}4 + \text{C} \rightarrow \text{ThCl}2 + \text{CCl}_2
    $$
  • Notes: This method can generate volatile chlorinated carbon species and requires careful control to prevent over-reduction or formation of other thorium chlorides.

Chemical Vapor Transport (CVT) from Thorium Dioxide and Aluminum Chloride (Indirect Route to Thorium Halides)

While this method primarily targets thorium tetrahalides (ThCl4), it is relevant as a precursor step in thorium halide chemistry:

  • Method: Reaction of thorium dioxide (ThO2) with aluminum chloride (AlCl3) at elevated temperatures to produce ThCl4 via chemical vapor transport.
  • Reference: Deubner et al. (2017) describe a facile lab-scale synthesis of thorium tetrahalides by reacting ThO2 with AlCl3, followed by in situ chemical vapor transport to obtain high-purity crystals of ThCl4.
  • Relevance: ThCl4 produced here can be further reduced to ThCl2 by the methods described above.

Synthesis from Thorium Metal and Hydrogen Chloride

  • Method: Direct chlorination of thorium metal with hydrogen chloride gas at elevated temperatures.
  • Reaction:
    $$
    \text{Th} + 2 \text{HCl} \rightarrow \text{ThCl}2 + \text{H}2
    $$
  • Notes: This method is less common due to the difficulty in handling thorium metal and controlling the oxidation state to +2.

Synthesis via Organometallic Precursors and Halide Exchange

  • Method: Use of thorium(IV) alkoxides or amides followed by halide exchange with chlorinating agents such as chlorotrimethylsilane (Me3SiCl).
  • Notes: This route is indirect and typically yields ThCl4 complexes; however, under controlled reducing conditions, partial reduction to ThCl2 may be achievable.
  • Reference: Patent US8431689B2 describes methods for synthesizing anhydrous thorium(IV) complexes, including halides, using reagents such as chlorotrimethylsilane and solvents like tetrahydrofuran (THF), 1,4-dioxane, or dimethoxyethane (DME).

Comparative Table of this compound Preparation Methods

Method Starting Materials Conditions Advantages Disadvantages References
Reduction of ThCl4 with Alkali Metals Thorium tetrachloride, K/Na >600°C, inert atmosphere Direct, relatively straightforward Requires handling reactive metals, moisture sensitive
Carbothermic Reduction Thorium tetrachloride, Carbon >900°C Uses common reducing agent High temperature, side reactions possible General knowledge
CVT from ThO2 and AlCl3 (to ThCl4) Thorium dioxide, Aluminum chloride Elevated temperature, CVT Produces high purity ThCl4 Indirect for ThCl2, requires further reduction
Chlorination of Thorium Metal Thorium metal, Hydrogen chloride Elevated temperature Direct synthesis Difficult to control oxidation state General knowledge
Organometallic Route with Halide Exchange Thorium alkoxides/amides, Me3SiCl Ambient to elevated temperature Allows anhydrous complex synthesis Indirect, complex procedures

Experimental and Analytical Considerations

  • Purity Verification: X-ray powder diffraction (XRD) and infrared (IR) spectroscopy are standard techniques to confirm the identity and purity of thorium halides, including dichloride and tetrachloride forms.
  • Handling: All preparations must be conducted under rigorously anhydrous and oxygen-free conditions due to thorium halides’ sensitivity to moisture and air.
  • Safety: Thorium compounds are radioactive; appropriate radiological safety protocols are mandatory.

Summary of Research Findings

  • The most documented and reliable synthetic route to thorium halides involves starting from thorium dioxide and aluminum chloride to produce thorium tetrachloride, which can then be reduced to this compound by high-temperature reduction with alkali metals or carbon.
  • Direct synthesis of this compound from thorium metal and hydrogen chloride is theoretically possible but less practical.
  • Organometallic precursor routes provide alternative pathways for thorium halide complex synthesis but are less direct for ThCl2.
  • Analytical methods such as XRD and IR spectroscopy confirm the successful synthesis and purity of thorium halides.
  • The literature emphasizes the importance of inert atmosphere and moisture exclusion throughout the preparation processes.

Chemical Reactions Analysis

Types of Reactions: Thorium dichloride undergoes various chemical reactions, including oxidation, reduction, and substitution .

Common Reagents and Conditions:

    Oxidation: this compound can be oxidized to form thorium tetrachloride (ThCl₄) under specific conditions.

    Reduction: It can be reduced using reactive metals such as magnesium or sodium.

    Substitution: this compound can participate in substitution reactions with other halides or organic compounds.

Major Products Formed: The major products formed from these reactions include thorium tetrachloride, thorium oxide, and various thorium-organic complexes .

Scientific Research Applications

Nuclear Applications

Nuclear Fuel and Reactors:
Thorium dichloride is primarily significant in nuclear chemistry due to its role as a precursor for thorium-based nuclear fuels. Its ability to undergo fission makes it a candidate for use in advanced nuclear reactors, particularly in the context of thorium fuel cycles which are considered safer and more sustainable compared to traditional uranium-based fuels. The conversion of thorium to uranium-233 through neutron capture is a pivotal process in this application.

Research and Development:
Research into this compound has led to advancements in understanding thorium's behavior under various conditions, contributing to the development of safer nuclear technologies. For instance, studies have demonstrated the feasibility of using thorium compounds in molten salt reactors, which can operate at higher temperatures and lower pressures than conventional reactors .

Chemical Synthesis

Catalysis:
this compound serves as a catalyst in various chemical reactions, particularly in organic synthesis. Its unique properties allow it to facilitate reactions such as C–H activation, where it aids in the functionalization of hydrocarbons. This catalytic ability is being explored for developing more efficient synthetic pathways in organic chemistry .

Precursor for Other Compounds:
The compound is also utilized as a precursor for synthesizing other thorium complexes and materials. By reacting this compound with various ligands, researchers can create an array of thorium-based compounds with tailored properties for specific applications in materials science .

Material Science

High-Temperature Ceramics:
this compound is investigated for its potential use in high-temperature ceramics due to its thermal stability and resistance to radiation damage. These materials are essential for applications in aerospace and nuclear industries where high performance under extreme conditions is required.

Nanostructured Materials:
Recent studies have focused on the use of this compound in creating nanostructured materials that exhibit unique electronic and optical properties. These materials are being developed for use in advanced electronic devices, sensors, and photonic applications.

Health and Environmental Research

Toxicological Studies:
Research has been conducted on the health effects associated with exposure to thorium compounds, including this compound. Understanding the toxicological profile is crucial for assessing safety in environments where these compounds may be used or produced .

Environmental Remediation:
Thorium compounds have been explored for their potential role in environmental remediation processes, particularly in the removal of heavy metals from wastewater. Their ability to form stable complexes with various contaminants makes them suitable candidates for developing effective filtration systems.

Data Tables

Application AreaSpecific UseBenefits
Nuclear ApplicationsFuel for reactorsSustainable energy source
Chemical SynthesisCatalyst for organic reactionsEnhanced reaction efficiency
Material ScienceHigh-temperature ceramicsDurable under extreme conditions
Health ResearchToxicological profilingSafety assessments for industrial use
Environmental RemediationHeavy metal removal from wastewaterEffective filtration solutions

Case Studies

  • Nuclear Reactor Development:
    A study conducted on the use of this compound in molten salt reactors demonstrated its effectiveness as a fuel source that significantly reduces the risk of meltdown compared to traditional uranium fuels. The research highlighted improved safety features and waste management strategies associated with thorium-based fuels.
  • Catalytic Processes:
    In a recent investigation into C–H activation using this compound as a catalyst, researchers reported a notable increase in reaction rates and product yields compared to conventional catalysts. This advancement suggests potential applications in pharmaceutical synthesis where efficiency is paramount.
  • Toxicity Assessment:
    A comprehensive toxicological study evaluated the effects of chronic exposure to thorium compounds, including this compound, on laboratory animals. Findings indicated that while there are risks associated with high doses, controlled exposure levels showed no significant adverse effects, contributing valuable data for regulatory assessments .

Comparison with Similar Compounds

Thorium Tetrachloride (ThCl₄) vs. Hypothetical Thorium Dichloride (ThCl₂)

Property Thorium Tetrachloride (ThCl₄) Hypothetical this compound (ThCl₂)
Oxidation State +4 +2 (theoretical)
Chemical Formula ThCl₄ ThCl₂
CAS Registry Number 10026-08-1 Not assigned
Stability Stable at room temperature Likely highly reactive or unstable
Applications Nuclear reactors, catalysts, synthesis No known applications

Thorium tetrachloride is a colorless to white crystalline solid with a high melting point (770°C) and solubility in polar solvents like water and ethanol. It is synthesized via direct chlorination of thorium dioxide (ThO₂) at elevated temperatures .

Comparison with Titanium Dichloride (TiCl₂)

Titanium dichloride (TiCl₂), a well-characterized dichloride, serves as a benchmark for hypothetical ThCl₂. Key differences include:

Property Titanium Dichloride (TiCl₂) Thorium Tetrachloride (ThCl₄)
Oxidation State +2 +4
Appearance Black crystalline solid White crystalline solid
Melting Point 1035°C 770°C
Reactivity Strong reducing agent, reacts with water Hydrolyzes slowly in water
Applications Polymerization catalyst, metallurgy Nuclear fuel precursor

TiCl₂ is synthesized by reducing TiCl₄ with titanium metal at high temperatures. Its stability under inert atmospheres contrasts with the hypothetical ThCl₂, which would likely require stringent conditions to prevent oxidation to ThCl₄ .

Comparison with Uranium Dichloride (UCl₂)

Property Uranium Dichloride (UCl₂) Thorium Tetrachloride (ThCl₄)
Oxidation State +3 (UCl₃ is more common; UCl₂ is rare) +4
Stability Air-sensitive, requires inert handling Stable in dry air
Synthesis Reduction of UCl₄ with uranium metal Chlorination of ThO₂

UCl₂’s rarity and sensitivity highlight the challenges in stabilizing low oxidation states in actinides, suggesting similar difficulties for ThCl₂ synthesis .

Biological Activity

Thorium dichloride (ThCl₂) is a compound of thorium that has garnered interest in various fields, particularly in oncology due to its potential application in targeted alpha therapy (TAT). This article delves into the biological activity of this compound, focusing on its mechanisms of action, therapeutic applications, and relevant case studies.

Overview of this compound

This compound is a radioactive compound that contains thorium, an actinide metal. Its biological activity is primarily linked to its radiological properties, which allow it to induce DNA damage in cancer cells while sparing surrounding healthy tissues. The compound is often used in conjunction with tumor-targeting agents to enhance therapeutic efficacy.

The mechanism by which this compound exerts its biological effects involves several key processes:

  • Alpha Emission : Thorium-227 (an isotope of thorium used in TAT) emits alpha particles that have a high linear energy transfer (LET), causing significant damage to the DNA of targeted cells. This results in complex double-stranded DNA breaks that are difficult for the cell to repair .
  • Immunogenic Cell Death : Recent studies suggest that thorium conjugates may induce immunogenic cell death through the release of danger-associated molecular patterns (DAMPs), which can activate the immune system against tumors .
  • Combination Therapy : Thorium-based therapies have shown additive or synergistic effects when combined with other cancer treatments, such as DNA damage response inhibitors and immune checkpoint inhibitors .

Research Findings and Case Studies

Several preclinical and clinical studies have investigated the biological activity of this compound and its derivatives:

Table 1: Summary of Preclinical Findings on Thorium Conjugates

Study TypeCell LineTreatmentObservations
In vitroVarious B-cell linesCD22-targeted TTCSignificant reduction in cell viability; induction of apoptosis through caspase-3 activation
In vivoBurkitt lymphoma xenograftSingle dose of 300 kBq/kgIncreased median survival time (MST) >60 days; specific tumor accumulation
In vivoColorectal cancer modelsFractionated dosing vs. single doseEquivalent anti-tumor activity observed; detection of DNA damage markers

Clinical Applications

Thorium conjugates are being explored as treatment options for various hematological malignancies. A notable clinical study targeting CD22 demonstrated early signs of therapeutic activity, suggesting potential benefits for patients with specific types of blood cancers .

Toxicological Profile

While thorium compounds exhibit promising biological activities, they are also associated with certain toxicological risks. The estimated LD50 for thorium chloride is approximately 589.1 mg/kg, indicating a moderate level of toxicity upon exposure. Studies have reported hematological effects such as decreased red blood cell counts and increased lymphocyte percentages following exposure to thorium compounds .

Q & A

Basic: What are the standard methods for synthesizing thorium dichloride, and how can researchers ensure purity and stoichiometric accuracy?

This compound is typically synthesized via direct reaction of thorium metal with anhydrous HCl gas at elevated temperatures (400–600°C) under inert atmospheres. To ensure purity, researchers must rigorously exclude moisture and oxygen, as ThCl₂ is hygroscopic and prone to oxidation. Post-synthesis, stoichiometric accuracy should be verified using:

  • X-ray diffraction (XRD) to confirm crystal structure and phase purity.
  • Thermogravimetric analysis (TGA) to assess decomposition pathways and residual impurities.
  • Elemental analysis (e.g., inductively coupled plasma mass spectrometry, ICP-MS) for quantitative Th:Cl ratio determination .

Advanced: How can discrepancies between computational models and experimental data on this compound’s electronic structure be resolved?

Discrepancies often arise due to approximations in density functional theory (DFT) methods when modeling f-electron systems. To address this:

  • Hybrid DFT approaches (e.g., including spin-orbit coupling) should be employed to better capture relativistic effects in thorium’s 5f/6d orbitals.
  • Experimental validation via X-ray absorption spectroscopy (XAS) or electron energy loss spectroscopy (EELS) can provide direct comparisons with computed density of states.
  • Error analysis frameworks should quantify uncertainties in both computational parameters (e.g., basis sets) and experimental measurements (e.g., beam-induced sample damage) .

Basic: What spectroscopic techniques are most effective for characterizing this compound’s structural properties?

Key techniques include:

  • Raman spectroscopy : Identifies vibrational modes of Th-Cl bonds (e.g., symmetric stretching at ~250 cm⁻¹).
  • X-ray photoelectron spectroscopy (XPS) : Resolves thorium’s oxidation state (Th⁴+ vs. Th³+) and chloride bonding environments.
  • Extended X-ray absorption fine structure (EXAFS) : Probes local coordination geometry around thorium atoms.
    For accurate results, samples must be handled in gloveboxes (<1 ppm O₂/H₂O) and analyzed under vacuum or inert gas .

Advanced: What methodological challenges arise when studying this compound’s redox behavior, and how can they be mitigated?

Thorium’s variable oxidation states (III/IV) and sensitivity to redox conditions complicate studies. Mitigation strategies include:

  • In-situ electrochemical cells coupled with XAS to monitor real-time redox transitions.
  • Controlled-atmosphere setups (e.g., argon gloveboxes with oxygen scrubbers) to prevent unintended oxidation.
  • Isotopic labeling (e.g., using ³⁶Cl) to trace chloride ligand exchange kinetics during redox reactions.
    Documentation of environmental parameters (temperature, humidity) is critical for reproducibility .

Basic: How should researchers document experimental procedures for this compound to ensure reproducibility?

Follow guidelines for rigorous scientific reporting:

  • Detailed synthetic protocols : Specify reactor materials, gas flow rates, and temperature profiles.
  • Analytical metadata : Include instrument calibration data (e.g., XRD angle correction, spectrometer resolution).
  • Raw data archiving : Provide access to unprocessed spectra, diffraction patterns, and computational input files.
    Refer to standardized templates in academic journals (e.g., Beilstein Journal of Organic Chemistry) for structuring experimental sections .

Advanced: How do historical experimental failures in observing nuclear resonance fluorescence in this compound inform current research methodologies?

Kuhn’s 1929 failure to observe γ-ray resonance in ThCl₂ highlighted the need for recoil-free emission/absorption (later explained by the Mössbauer effect). Modern methodologies address this by:

  • Cryogenic setups : Minimize lattice vibrations to enable Mössbauer spectroscopy of ²²⁹Th isotopes.
  • Synchrotron-based techniques : Use high-brilliance X-ray sources to probe hyperfine interactions.
  • Ab-initio lattice dynamics simulations : Predict Debye-Waller factors to optimize resonance conditions.
    These approaches reconcile historical limitations with contemporary theoretical models .

Basic: What safety protocols are essential when handling this compound in laboratory settings?

  • Radiation shielding : Use lead-lined containers for thorium’s α-emitting isotopes (e.g., ²³²Th).
  • Personal protective equipment (PPE) : Wear nitrile gloves and respirators to prevent inhalation/contact.
  • Waste disposal : Follow IAEA guidelines for thorium-containing waste, including pH-neutralization and cementation .

Advanced: How can researchers address contradictions in reported thermodynamic properties (e.g., enthalpy of formation) of this compound?

Contradictions often stem from differing synthesis conditions or impurity levels. Resolve via:

  • High-purity synthesis : Use zone-refined thorium and ultra-dry HCl.
  • Calorimetric cross-validation : Compare results from solution calorimetry and gas-phase mass spectrometry.
  • Collaborative data-sharing : Contribute to open-access databases (e.g., NIST) for meta-analyses .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.